5-(2-Amino-1,3-benzothiazol-6-yl)imidazolidine-2,4-dione

• CAS RN: 106429-09-8
• Molecular Formula: C10H8N4O2S
• Molecular Weight: 248.26 g/mol
• IUPAC Name: 5-(2-amino-1,3-benzothiazol-6-yl)imidazolidine-2,4-dione
• InChI: InChI=1S/C10H8N4O2S/c11-9-12-5-2-1-4(3-6(5)17-9)7-8(15)14-10(16)13-7/h1-3,7H,(H2,11,12)(H2,13,14,15,16)
• InChI Key: BPBGTPDKBXLWRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C3C(=O)NC(=O)N3)SC(=N2)N

Description

5-(2-Amino-1,3-benzothiazol-6-yl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C10H8N4O2S and its molecular weight is 248.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

22.5 g (0.126 mol) of 1b, dissolved in 400 ml of methanol, are added dropwise to a solution of 50.9 g (0.531 mol) of ammonium carbonate and 9.6 g (0.196 mol) of sodium cyanide in 400 ml of water, and the mixture is stirred at 60° C. for 20 hours. After the methanol has been removed by distillation in vacuo, the remaining solution is acidified, at 0° C., to pH 2 with 2N HCl, then the pH is returned to 4 with 2N sodium hydroxide solution, and the precipitated product is filtered off with suction.